Cas no 63347-36-4 (2-(4-tert-butylphenyl)propan-1-ol)

• Product Name: 2-(4-tert-butylphenyl)propan-1-ol
• CAS No: 63347-36-4
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD16303540
• CID: 5666700
• PubChem ID: 14468542
• Update Time: 2025-05-21

2-(4-tert-butylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS014314005
• SCHEMBL13557448
• p-t-butyl(2-hydroxylisopropyl)benzene
• 2-(4-tert-butylphenyl)propan-1-ol
• EN300-2751954
• 63347-36-4

• MDL： MFCD16303540
• Inchi： 1S/C13H20O/c1-10(9-14)11-5-7-12(8-6-11)13(2,3)4/h5-8,10,14H,9H2,1-4H3
• InChI Key： YLFCIWOYXJYESM-UHFFFAOYSA-N
• SMILES： OCC(C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(4-tert-butylphenyl)propan-1-ol

2-(4-Tert-butylphenyl)propan-1-ol: A Comprehensive Overview

2-(4-Tert-butylphenyl)propan-1-ol, also known by its CAS number 63347-36-4, is a versatile organic compound with a wide range of applications in various industries. This compound is characterized by its unique structure, which combines a tert-butyl group attached to a phenyl ring and a hydroxyl group on a propane chain. Its chemical formula is C15H24O, and it has a molecular weight of approximately 224.35 g/mol. The compound is typically a colorless to pale yellow liquid with a pleasant odor, making it suitable for use in fragrance and flavor industries.

The synthesis of 2-(4-Tert-butylphenyl)propan-1-ol involves several methods, including the alkylation of phenols or the reduction of corresponding ketones. Recent advancements in catalytic processes have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact. The compound's stability under various conditions makes it ideal for industrial applications, particularly in the pharmaceutical and agrochemical sectors.

One of the most significant applications of 2-(4-Tert-butylphenyl)propan-1-ol is in the development of antimicrobial agents. Recent studies have shown that this compound exhibits potent activity against a wide range of bacteria and fungi, making it a promising candidate for new drug formulations. Researchers have also explored its potential as an insecticide, particularly in agricultural settings where traditional pesticides are losing efficacy due to resistance.

In the fragrance industry, 2-(4-Tert-butylphenyl)propan-1-ol is valued for its woody and spicy aroma, which enhances perfumes and personal care products. Its ability to blend well with other fragrance components makes it a popular choice among perfumers. Additionally, the compound is used as an intermediate in the synthesis of more complex molecules, such as pharmaceutical intermediates and agrochemicals.

Recent research has focused on the biodegradability and environmental impact of 2-(4-Tert-butylphenyl)propan-1-ol. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This property aligns with growing industry trends toward sustainable chemistry and eco-friendly product development.

The compound's physical properties, such as its high boiling point (185°C) and low melting point (−15°C), make it suitable for use in various formulations without requiring extreme temperature conditions during processing. Its solubility in organic solvents further enhances its utility in chemical manufacturing processes.

In conclusion, 2-(4-Tert-butylphenyl)propan-1-ol (CAS No: 63347-36-4) is a multifaceted compound with significant potential across diverse industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule in modern chemistry. As research continues to uncover new uses and improve existing applications, this compound will likely play an even greater role in shaping future innovations.